N-(2-chlorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide

• Molecular Formula: C18H13ClN2O5
• Molecular Weight: 372.8 g/mol
• IUPAC Name: N-(2-chlorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H13ClN2O5/c19-13-5-1-2-6-14(13)20-18(22)17-10-9-12(26-17)11-25-16-8-4-3-7-15(16)21(23)24/h1-10H,11H2,(H,20,22)
• InChI Key: BPVFGUNLMHJPNG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(O2)COC3=CC=CC=C3[N+](=O)[O-])Cl

Description

N-(2-chlorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide, commonly known as CNMC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a furan carboxamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of CNMC is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes that are involved in inflammation, tumor growth, and neurodegeneration. The compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammation and immunity.
Biochemical and Physiological Effects
CNMC has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). The compound has also been shown to induce apoptosis in cancer cells and to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

CNMC has several advantages for laboratory experiments, including its stability and low toxicity. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of CNMC is its poor solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of CNMC. One potential area of research is the development of novel drug delivery systems that can improve the solubility and bioavailability of the compound. Another area of research is the investigation of the compound's potential in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of CNMC and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of CNMC involves the reaction of 2-chlorobenzoyl chloride with 2-nitrophenol in the presence of a base, followed by the reaction of the resulting intermediate with furan-2-carboxylic acid. The final product is obtained after purification and isolation using column chromatography.

Scientific Research Applications

CNMC has been studied extensively for its potential therapeutic applications in various fields of science. The compound has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its neuroprotective effects and has shown promising results in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.